Cas no 23711-09-3 (Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)-)
23711-09-3 structure
Product Name:Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)-
CAS No:23711-09-3
MF:C22H32N6O2S
MW:444.593482971191
CID:289316
PubChem ID:286197
Update Time:2025-04-19
Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
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- 5-[3-amino-4-(4-methylpiperazin-1-yl)phenyl]sulfonyl-2-(4-methylpiperazin-1-yl)aniline
- 5-([3-Amino-4-(4-methyl-1-piperazinyl)phenyl]sulfonyl)-2-(4-methyl-1-piperazinyl)phenylamine
- 6,6'-bis-(4-methyl-piperazin-1-yl)-3,3'-sulfonyl-bis-aniline
- AC1L64PF
- AC1Q6UXP
- AG-K-27423
- AR-1G4854
- Bis[4-[4-methylpiperazino]-3-aminophenyl] ulfone
- CTK4F2084
- NSC144051
- 5-([3-Amino-4-(4-methyl-1-piperazinyl)phenyl]sulfonyl)-2-(4-methyl-1-piperazinyl)phenylamine #
- AYTNOVKFMCBSNM-UHFFFAOYSA-N
- DTXSID10301535
- NSC-144051
- 23711-09-3
- Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)-
-
- Inchi: 1S/C22H32N6O2S/c1-25-7-11-27(12-8-25)21-5-3-17(15-19(21)23)31(29,30)18-4-6-22(20(24)16-18)28-13-9-26(2)10-14-28/h3-6,15-16H,7-14,23-24H2,1-2H3
- InChI Key: AYTNOVKFMCBSNM-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)N)N1CCN(C)CC1)(C1C=CC(=C(C=1)N)N1CCN(C)CC1)(=O)=O
Computed Properties
- Exact Mass: 444.23100
- Monoisotopic Mass: 444.23074546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 633
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 107.52000
- LogP: 3.43640
Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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